Cas no 1698028-12-4 (Tert-butyl 4-(7-bromo-2,6-dichloro-8-fluoroquinazolin-4-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(7-bromo-2,6-dichloro-8-fluoroquinazolin-4-yl)piperazine-1-carboxylate
• CAS No: 1698028-12-4
• MF: C₁₇H₁₈BrCl₂FN₄O₂
• MW: 480.158824443817
• MDL: MFCD30803634
• CID: 4770399
• PubChem ID: 118010275
• Update Time: 2025-10-29

Tert-butyl 4-(7-bromo-2,6-dichloro-8-fluoroquinazolin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(7-bromo-2,6-dichloro-8-fluoroquinazolin-4-yl)piperazine-1-carboxylate
• SY272291
• CC(C)(C)OC(=O)N1CCN(CC1)c1nc(Cl)nc2c(F)c(Br)c(Cl)cc12
• 4-(4-Boc-1-piperazinyl)-7-bromo-2,6-dichloro-8-fluoroquinazoline
• Tert-butyl 4-(7-bromo-2,6-dichloro-8-fluoroquinazolin-4-yl)piperazine-1-carboxylate

• MDL： MFCD30803634
• Inchi： 1S/C17H18BrCl2FN4O2/c1-17(2,3)27-16(26)25-6-4-24(5-7-25)14-9-8-10(19)11(18)12(21)13(9)22-15(20)23-14/h8H,4-7H2,1-3H3
• InChI Key： SESOKJMWCYVSSI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1F)N=C(N=C2N1CCN(C(=O)OC(C)(C)C)CC1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 548
• XLogP3: 5
• Topological Polar Surface Area: 58.6

Additional information on Tert-butyl 4-(7-bromo-2,6-dichloro-8-fluoroquinazolin-4-yl)piperazine-1-carboxylate

Tert-butyl 4-(7-bromo-2,6-dichloro-8-fluoroquinazolin-4-yl)piperazine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1698028-12-4, known as Tert-butyl 4-(7-bromo-2,6-dichloro-8-fluoroquinazolin-4-yl)piperazine-1-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a piperazine ring substituted with a quinazoline derivative and a tert-butyl group. The presence of multiple halogen atoms (bromo, chloro, and fluoro) in its structure contributes to its unique electronic properties and potential applications in drug design.

Recent studies have highlighted the importance of quinazoline derivatives in the development of anticancer agents. The quinazoline moiety in this compound is known to exhibit significant cytotoxic activity against various cancer cell lines. Researchers have found that the halogen substituents on the quinazoline ring enhance its binding affinity to specific protein targets, making it a promising candidate for targeted therapy. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that similar compounds can inhibit the activity of kinases involved in tumor growth and metastasis.

The piperazine ring in this molecule serves as a versatile scaffold for further functionalization. Piperazine derivatives are widely used in drug discovery due to their ability to form hydrogen bonds and their capacity to modulate pharmacokinetic properties such as solubility and bioavailability. In this compound, the piperazine ring is connected to a tert-butyl group, which adds steric bulk and can influence the molecule's conformational flexibility. This feature is particularly advantageous in designing molecules with improved pharmacodynamic profiles.

From a synthetic perspective, the preparation of Tert-butyl 4-(7-bromo-2,6-dichloro-8-fluoroquinazolin-4-yl)piperazine-1-carboxylate involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. The introduction of halogen atoms at specific positions on the quinazoline ring requires precise control over reaction conditions to ensure regioselectivity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the synthesis of this compound, reducing reaction times and improving yields.

In terms of applications, this compound has shown potential in several areas beyond oncology. For example, its ability to modulate ion channels has been explored in the context of neurodegenerative diseases such as Alzheimer's disease. A research team from the University of California reported that analogs of this compound can inhibit voltage-gated sodium channels, which are implicated in epilepsy and chronic pain conditions.

The structural complexity of Tert-butyl 4-(7-bromo-2,6-dichloro-8-fluoroquinazolin-4-yl)piperazine-1-carboxylate also makes it an attractive candidate for materials science applications. Its rigid framework and conjugated system could be exploited in the development of organic semiconductors or optoelectronic devices. Preliminary studies suggest that this compound exhibits favorable electronic properties, including high charge carrier mobility and photoluminescence efficiency.

From an environmental standpoint, researchers are increasingly concerned with the sustainability of chemical synthesis processes. The synthesis of this compound has been evaluated for its eco-friendliness, with particular attention paid to solvent usage and waste generation. Innovations such as solvent-free reactions and catalytic recycling are being explored to make its production more sustainable without compromising its quality or performance.

In conclusion, Tert-butyl 4-(7-bromo-2,6-dichloro-8-fluoroquinazolin-4-yl)piperazine-1-carboxylate (CAS No. 1698028-12-) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advances in synthetic methodologies and application research, positions it as a key player in both academic research and industrial development.